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Compound of Interest

Compound Name: Otophylloside L

Cat. No.: B15592865

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, publicly accessible scientific literature and chemical databases do
not contain specific information on a compound designated "Otophylloside L." The following
guide provides a comprehensive overview of the chemical structures, properties, and biological
activities of closely related and well-characterized otophyllosides isolated from the plant
Cynanchum otophyllum. This information is intended to serve as a valuable resource for
researchers interested in this class of compounds.

Introduction to Otophyllosides

Otophyllosides are a series of C21 steroidal glycosides isolated from the roots of Cynanchum
otophyllum, a plant used in traditional Chinese medicine. These compounds are characterized
by a pregnane-type aglycone core, typically with hydroxylations and an acetyl group at C17,
and a sugar chain attached at the C3 position. The sugar moieties often consist of unique and
sometimes optically isomeric monosaccharides like D- and L-cymarose. Research has
indicated a range of biological activities for these compounds, including neuroprotective and
cytotoxic effects, making them of interest for drug discovery and development.

Chemical Structures and Properties

The general chemical structure of otophyllosides consists of a steroidal aglycone and a glycan
chain. Variations in the aglycone structure and the composition and linkage of the sugar units
give rise to the diverse family of otophyllosides.
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While the specific structure of Otophylloside L remains uncharacterized, the structures of
other known otophyllosides, such as Otophylloside A, B, F, H, M, O, and T, have been
elucidated. These compounds share a common pregnane skeleton but differ in their sugar
chains and substitutions on the steroidal backbone.

Table 1: Physicochemical Properties of Selected Otophyllosides

Molecular Weight (

Compound Molecular Formula CAS Number
g/mol )

Otophylloside A C48H74018 939.09 107539-16-4
Otophylloside B C41H64014 780.94 107539-17-5
Otophylloside F C48H76016 909.12 250217-73-3
Otophylloside H C49H72018 949.09 1175651-76-2
Otophylloside M C55H82022 1095.23 1175651-81-9
Otophylloside O C56H84020 1077.25 1326583-08-7
Otophylloside T C48H70018 935.07 1642306-14-6

Experimental Protocols

The isolation and structural elucidation of otophyllosides involve a series of chromatographic
and spectroscopic techniques.

Isolation of Otophyllosides

A general workflow for the isolation of otophyllosides from the roots of Cynanchum otophyllum
is outlined below.
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Figure 1: General workflow for the isolation of otophyllosides.
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Structural Elucidation

The chemical structures of the isolated otophyllosides are determined using a combination of
spectroscopic methods:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to
determine the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for determining the connectivity of atoms within the
aglycone and the sugar residues, as well as the sequence and linkage of the sugar chain.

o X-ray Crystallography: In some cases, single-crystal X-ray diffraction can provide the
absolute configuration of the molecule.

Biological Activities and Signaling Pathways

Several otophyllosides have demonstrated significant biological activities. For instance,
Otophylloside B has been shown to protect against AB toxicity in C. elegans models of
Alzheimer's disease.[1] The proposed mechanism involves the activation of the heat shock
transcription factor (HSF-1) and the DAF-16/FOXO pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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